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Compound of Interest

Compound Name: Chromotrope 2B

Cat. No.: B1668909 Get Quote

This technical guide provides a comprehensive overview of chromotropic acid, the core

chemical component of the azo dye Chromotrope 2B. The document is intended for

researchers, scientists, and professionals in drug development, offering detailed chemical

properties, experimental protocols, and key reaction mechanisms.

Core Component: Chromotropic Acid
Chromotropic acid, systematically named 4,5-dihydroxynaphthalene-2,7-disulfonic acid, is a

highly versatile organic compound.[1][2] Its utility in analytical chemistry stems from its ability to

form distinctly colored complexes with various analytes, a property reflected in its name derived

from the Greek words chromos (color) and tropein (to turn or change).[1] It is a

naphthalenesulfonic acid and a member of the naphthalenediols.[2]

Chemical and Physical Properties
Chromotropic acid is typically available as a white to off-white crystalline powder, often in its

dihydrate or disodium salt form.[3][4][5] The presence of two sulfonic acid groups enhances its

solubility in aqueous solutions.[4]

Table 1: Physicochemical Properties of Chromotropic Acid and its Derivatives
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Property Chromotropic Acid
Chromotropic Acid
Dihydrate

Chromotropic Acid
Disodium Salt
Dihydrate

Chemical Formula C₁₀H₈O₈S₂[1] C₁₀H₁₂O₁₀S₂[3]
C₁₀H₆Na₂O₈S₂·2H₂O[

6][7]

Molar Mass 320.29 g/mol [1] 356.3 g/mol [3] 400.29 g/mol [6][7]

Appearance White solid[2] -

Light brown powder[6]

/ Off-white to beige

powder[5]

Melting Point >300 °C >300 °C (lit.)[7] ~300 °C[5]

Acidity (pKa) 5.36, 15.6[1] - -

Water Solubility - - Very soluble[5]

Synthesis of Chromotrope 2B
Chromotrope 2B, an azo dye, is synthesized through the coupling of diazotized 4-nitroaniline

with chromotropic acid.[8] This reaction is a classic example of azo coupling, a fundamental

process in the synthesis of a wide range of dyes.
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Reactants Process Product

4-Nitroaniline Diazotization
NaNO₂, HCl

Chromotropic Acid

Azo Coupling

Diazonium Salt

Chromotrope 2B
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Experimental Workflow: Formaldehyde Detection

Sample Preparation
(e.g., Textile Sample)

Formaldehyde Extraction
(Heating in Solvent)

Reaction
(Mix Extract and Reagent)

Reagent Preparation
(Chromotropic Acid in H₂SO₄)

Heating

Observation

Positive Result
(Red-Purple/Violet Color)

Formaldehyde Present

Negative Result
(No Color Change)

Formaldehyde Absent
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Reactants

Reaction Steps
Product

Formaldehyde

Condensation

2x Chromotropic Acid

Oxidation
Intermediate

Purple-Colored
Complex

H₂SO₄

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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